Cas no 579467-39-3 (1-(3-Fluorophenyl)-4-phenylcyclohexan-1-OL)

• Product Name: 1-(3-Fluorophenyl)-4-phenylcyclohexan-1-OL
• CAS No: 579467-39-3
• MF: C₁₈H₁₉FO
• MW: 270.341268777847
• CID: 2833248
• PubChem ID: 60794522
• Update Time: 2025-04-21

1-(3-Fluorophenyl)-4-phenylcyclohexan-1-OL Chemical and Physical Properties

Names and Identifiers

• 1~3~-Fluoro-2~3~,2~4~,2~5~,2~6~-tetrahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
• 579467-39-3
• 1-(3-FLUOROPHENYL)-4-PHENYLCYCLOHEXAN-1-OL
• DTXSID80734018
• 1-(3-Fluorophenyl)-4-phenylcyclohexan-1-OL

• Inchi： 1S/C18H19FO/c19-17-8-4-7-16(13-17)18(20)11-9-15(10-12-18)14-5-2-1-3-6-14/h1-8,13,15,20H,9-12H2
• InChI Key： FLYLRLFYRPBENF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(CCC(C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 270.141993387Da
• Monoisotopic Mass: 270.141993387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų